1-Bromononane-d3

• Molecular Formula: C9H19Br
• Molecular Weight: 210.17 g/mol
• InChI: InChI=1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-9H2,1H3/i1D3
• InChIKey: AYMUQTNXKPEMLM-FIBGUPNXSA-N

1-Bromononane-d3: A Specialized Deuterated Internal Standard for Quantitative Mass Spectrometry

1-Bromononane-d3 (CAS 1219799-20-8) is a deuterium-labeled analog of the alkyl halide 1-bromononane, categorized as a stable isotope-labeled compound . It is engineered as an analytical internal standard, distinguished from its unlabeled counterpart by the substitution of three hydrogen atoms with deuterium (specifically at the C9 position), which results in a nominal mass shift of +3 Da . This mass difference allows for its specific detection via mass spectrometry (MS) without interference from the native, unlabeled analyte [1].

1 Deuterated internal standard for quantitative MS

2 Co-elutes with unlabeled analyte; corrects matrix effects

3 +3 Da mass shift avoids isotopic interference

• [1] Restek. (2015). Choosing an Internal Standard. View Source

Why 1-Bromononane-d3 is Not Interchangeable with Unlabeled 1-Bromononane in Analytical Workflows

Generic substitution with unlabeled 1-bromononane is not viable for quantitative analytical workflows due to fundamental differences in analytical performance. As a stable isotope-labeled internal standard (SIL-IS), 1-bromononane-d3 co-elutes with the native analyte but is distinguishable by mass spectrometry, enabling it to correct for matrix effects, ionization variability, and sample preparation losses that would otherwise compromise accuracy and precision [1]. The use of a structurally dissimilar internal standard fails to provide this co-elution and identical chemical behavior, while the unlabeled compound would be indistinguishable from the target analyte, rendering quantification impossible [2].

Unlabeled analog Indistinguishable from analyte; quantification fails.

Structurally different IS Does not co-elute; matrix-effect correction may not transfer.

• [1] MedChemExpress. (2023). Stable Isotope-Labeled Internal Standard (SIL-IS) for Quantitative Mass Spectrometry. View Source
• [2] Kumar, S. D., et al. (n.d.). Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards in a quantitative determination process should be of relative high mass with significant intensities, retain at least three labeling isotopes, and be free of interference from the corresponding compound. View Source

Quantitative Differentiation: Analytical Performance Data for 1-Bromononane-d3

Isotopic Purity of 99 atom % D Confirms Suitability as a Precise Internal Standard

The isotopic purity of 1-Bromononane-d3 is specified at 99 atom % D . This value is critical for its function as an internal standard. Lower isotopic purity would result in a measurable 'cross-talk' signal from the internal standard into the channel used to monitor the unlabeled analyte, directly causing an overestimation of the target compound's concentration.

Isotopic Purity

Data to verify

99 atom % D

Minimizes cross-talk; supports quantification accuracy

NMR and MS verified

Evidence Dimension	Isotopic Purity (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	Alternative Deuterated Analog (e.g., 1-Bromononane-d4) with 98 atom % D
Quantified Difference	1% higher isotopic enrichment, which reduces isotopic interference and improves the limit of detection for the unlabeled analyte.
Conditions	Isotopic enrichment verified by NMR and MS.

Why This Matters

High isotopic purity minimizes analytical cross-talk, ensuring that the internal standard does not contaminate the signal of the unlabeled analyte, a critical parameter for accurate quantification.

Nominal Mass Shift of +3 Da Provides Clear Analytical Discrimination from the Unlabeled Analyte

The strategic replacement of three hydrogen atoms with deuterium results in a nominal mass increase of 3.02 Da for 1-Bromononane-d3 compared to unlabeled 1-bromononane [1]. This mass shift is sufficient for baseline resolution in mass spectrometry, preventing spectral overlap and enabling unambiguous identification and quantification of both the native analyte and the internal standard [2].

Mass Discrimination

Reported

+3.02 Da shift

210.17 vs 207.15 g/mol (unlabeled)

Enables baseline MS resolution

HRMS analysis

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	210.17 g/mol
Comparator Or Baseline	Unlabeled 1-Bromononane with 207.15 g/mol
Quantified Difference	Mass shift of +3.02 Da
Conditions	High-resolution mass spectrometry (HRMS) analysis.

Why This Matters

A +3 Da mass difference is the minimum recommended by experts for a deuterated internal standard to avoid interference from the natural abundance of 13C in the analyte, ensuring robust quantitative data [2].

• [1] PubChem. (n.d.). 1-Bromononane-d3 (Compound Summary). Molecular Weight: 210.17 g/mol. View Source
• [2] Kumar, S. D., et al. (n.d.). Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards... should retain at least three labeling isotopes. View Source

Deuterium Labeling at C9 Position Minimizes Isotope Effects on Chromatographic Retention

The placement of the deuterium label on the terminal methyl group (C9) of 1-Bromononane-d3 is strategic, as it minimizes the reverse isotope effect often observed with deuterium labeling closer to heteroatoms . This results in chromatographic co-elution with the unlabeled analyte, a fundamental requirement for a stable isotope-labeled internal standard (SIL-IS) [1].

Label Position

Class-level

Terminal C9 (methyl)

Near-identical retention; supports co-elution

Minimizes reverse isotope effect

Evidence Dimension	Deuterium Label Position and Chromatographic Resolution
Target Compound Data	Labeled at C9 (terminal methyl).
Comparator Or Baseline	A hypothetical analog labeled on the carbon adjacent to bromine.
Quantified Difference	Minimized reverse isotope shift; near-identical retention time.
Conditions	Reversed-phase liquid chromatography (LC) or gas chromatography (GC).

Why This Matters

Ensuring perfect or near-perfect co-elution is essential for the internal standard to correct for ionization suppression or enhancement caused by matrix components, which is a primary advantage of using an isotopically labeled internal standard.

• [1] MedChemExpress. (n.d.). Stable Isotope-Labeled Internal Standard (SIL-IS) for Quantitative Mass Spectrometry. View Source

Primary Applications for 1-Bromononane-d3 as a High-Performance Analytical Internal Standard

Quantitative Analysis of 1-Bromononane in Environmental Fate and Transport Studies

For researchers quantifying trace levels of 1-bromononane (a common industrial solvent and intermediate) in complex environmental matrices (e.g., water, soil, or sediment), 1-Bromononane-d3 is the essential internal standard. Its use in stable isotope dilution analysis (SIDA) with GC-MS or LC-MS corrects for variable extraction efficiencies and matrix-induced ionization suppression, enabling accurate quantification of 1-bromononane at ppb or sub-ppb levels as required by environmental monitoring protocols [1].

Metabolic Pathway Tracing and Pharmacokinetic Profiling of Nonane Derivatives

In drug development, 1-bromononane-d3 can be employed as a starting material for the synthesis of deuterated drug candidates or as a tracer itself. When incorporated into a molecule of interest, the deuterium label allows researchers to track the compound's metabolic fate and distinguish it from endogenous background signals. Furthermore, the use of 1-Bromononane-d3 as an internal standard is critical for generating accurate pharmacokinetic (PK) profiles of unlabeled nonane-based drug candidates .

Quality Control and Stability Assessment in Chemical Manufacturing

Industrial QC laboratories can use 1-Bromononane-d3 as a reliable internal standard for the routine monitoring of 1-bromononane content in final products or for assessing the stability of formulations over time. By adding a known amount of 1-Bromononane-d3 to each sample, analysts can correct for instrument drift and minor variations in injection volume, ensuring that potency assays are precise and meet stringent batch-to-batch consistency requirements [2].

Method Development and Validation for Halocarbon Analysis

Analytical chemists developing new methods for the detection of volatile and semi-volatile brominated compounds should select 1-Bromononane-d3 as their primary internal standard. Its well-characterized physical properties (e.g., density ~1.1 g/cm³, boiling point ~221.6 °C) and high isotopic purity (≥99 atom % D) provide a robust foundation for validating critical method parameters, including accuracy, precision, linearity, and limit of quantification (LOQ) .

Application

Selection Property

Validation Focus

Environmental fate monitoring

Isotope dilution with co-eluting ISTD

Matrix-effect correction and recovery assessment

Metabolic pathway research (nonane derivatives)

Deuterium tracer for metabolic distinction

Bioanalytical method selectivity and exposure-model validation

Manufacturing QC support

Internal standard for instrument drift correction

Content uniformity and batch consistency review

Method validation for halocarbon analysis

Well-characterized ISTD with +3 Da mass shift

Accuracy, precision, LOD/LOQ validation

• [1] Kobilinsky, L. (Ed.). (2012). Forensic Chemistry Handbook. John Wiley & Sons, Inc. (Note: References principles of stable isotope dilution for environmental analysis). View Source
• [2] Restek. (2015). Choosing an Internal Standard. View Source